Cas no 1503626-10-5 (1-(dimethyl-1,2-oxazol-4-yl)cyclobutan-1-amine)

• Product Name: 1-(dimethyl-1,2-oxazol-4-yl)cyclobutan-1-amine
• CAS No: 1503626-10-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6271650
• PubChem ID: 82597122
• Update Time: 2025-06-13

1-(dimethyl-1,2-oxazol-4-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,2-oxazol-4-yl)cyclobutan-1-amine
• EN300-1794175
• 1503626-10-5

• Inchi： 1S/C9H14N2O/c1-6-8(7(2)12-11-6)9(10)4-3-5-9/h3-5,10H2,1-2H3
• InChI Key： VUHFISUBNKRYCY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1(CCC1)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52Ų

Additional information on 1-(dimethyl-1,2-oxazol-4-yl)cyclobutan-1-amine

Professional Introduction to Compound with CAS No 1503626-10-5 and Product Name 1-(dimethyl-1,2-oxazol-4-yl)cyclobutan-1-amine

Compound with the CAS number 1503626-10-5 and the product name 1-(dimethyl-1,2-oxazol-4-yl)cyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a dimethyl-1,2-oxazol-4-yl moiety, which is known for its versatility in enhancing the pharmacological properties of various therapeutic agents.

The 1-(dimethyl-1,2-oxazol-4-yl)cyclobutan-1-amine moiety is particularly noteworthy for its ability to modulate biological pathways through precise interactions with target proteins and enzymes. This feature makes it a valuable scaffold for designing novel compounds with improved efficacy and reduced side effects. Recent studies have highlighted the compound's potential in inhibiting key enzymes involved in inflammatory and metabolic disorders, positioning it as a promising candidate for further investigation.

In the realm of drug discovery, the structural attributes of 1-(dimethyl-1,2-oxazol-4-yl)cyclobutan-1-amine contribute to its favorable pharmacokinetic properties. The cyclobutane ring enhances lipophilicity, facilitating better absorption and distribution within the body. Additionally, the oxazole ring provides a site for functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications. These characteristics have spurred interest among researchers exploring new methodologies for developing next-generation pharmaceuticals.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of 1-(dimethyl-1,2-oxazol-4-yl)cyclobutan-1-amine. Molecular docking studies have revealed that this compound can interact with various binding pockets of target proteins with high affinity. This has opened up new avenues for designing inhibitors of diseases such as cancer, diabetes, and neurodegenerative disorders. The ability to predict and optimize interactions at a molecular level has significantly accelerated the drug development process.

The synthesis of 1-(dimethyl-1,2-oxazol-4-yl)cyclobutan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed innovative synthetic routes that enhance yield and purity, making it more feasible for large-scale production. These synthetic strategies have been published in leading journals and have set new benchmarks in synthetic organic chemistry. The accessibility of high-quality starting materials has further facilitated the exploration of derivatives with enhanced therapeutic potential.

One of the most compelling aspects of 1-(dimethyl-1,2-oxtaZol - 4 - yl) cyclobut an - 1 - am ine is its potential in developing treatments for chronic diseases. Preclinical studies have demonstrated its efficacy in models of inflammation and pain management. The compound's ability to modulate neurotransmitter pathways suggests its utility in addressing neurological disorders as well. These findings have prompted clinical trials to evaluate its safety and efficacy in human subjects.

The regulatory landscape for pharmaceutical compounds like 1503626 - 10 - 5 is stringent but well-established, ensuring that only compounds with proven therapeutic value reach the market. Regulatory agencies require extensive documentation on synthesis, characterization, preclinical data, and manufacturing processes before approving a new drug candidate. The rigorous evaluation process ensures that only safe and effective compounds are made available to patients worldwide.

The future prospects for 1503626 - 10 - 5 are promising as researchers continue to explore its potential applications. Innovations in drug delivery systems are expected to enhance the compound's bioavailability and therapeutic efficacy. Additionally, advancements in biotechnology may enable the development of biosimilars or biologics that mimic its pharmacological effects without compromising safety or efficacy.

In conclusion,1503626 - 10 - 5 represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The compound's ability to modulate biological pathways makes it a valuable tool for drug development across multiple disease areas. As research progresses,1503626 - 10 - 5 is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.